Microfluidic fabrication of microengineered hydrogels and their application in tissue engineering

Lab on a Chip Pub Date: 2011-11-21 DOI: 10.1039/C1LC20859D

Abstract

Microfluidic technologies are emerging as an enabling tool for various applications in tissue engineering and cell biology. One emerging use of microfluidic systems is the generation of shape-controlled hydrogels (i.e., microfibers, microparticles, and hydrogel building blocks) for various biological applications. Furthermore, the microfluidic fabrication of cell-laden hydrogels is of great benefit for creating artificial scaffolds. In this paper, we review the current development of microfluidic-based fabrication techniques for the creation of fibers, particles, and cell-laden hydrogels. We also highlight their emerging applications in tissue engineering and regenerative medicine.

Graphical abstract: Microfluidic fabrication of microengineered hydrogels and their application in tissue engineering
Microfluidic fabrication of microengineered hydrogels and their application in tissue engineering
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